![molecular formula C9H8O B7761730 1-Indanone CAS No. 30286-23-8](/img/structure/B7761730.png)
1-Indanone
Overview
Description
1-Indanone is an organic compound with the formula C6H4(CH2)2CO . It is one of two isomeric benzocyclopentanones, the other being 2-indanone . It is a colorless solid and is a substrate for the enzyme indanol dehydrogenase .
Synthesis Analysis
This compound can be prepared by oxidation of indane or indene . More than 100 synthetic methods utilizing carboxylic acids, esters, diesters, acid chlorides, ketones, alkynes, alcohols, etc., as starting materials, have been performed . The commonly used reaction in this area is the Nazarov reaction which employs α,β-unsaturated ketones as substrates and is carried out in the presence of Brønsted or Lewis acids .
Molecular Structure Analysis
The molecular formula of this compound is C9H8O . It has an average mass of 132.159 Da and a mono-isotopic mass of 132.057510 Da .
Chemical Reactions Analysis
In recent years, significant advancements have been achieved regarding the cyclization of the this compound core . This includes the construction of fused- and spirocyclic frameworks . The Nazarov reaction, which employs α,β-unsaturated ketones as substrates, is commonly used .
Physical and Chemical Properties Analysis
This compound is a colorless solid . It has a molecular formula of C9H8O, an average mass of 132.159 Da, and a mono-isotopic mass of 132.057510 Da .
Scientific Research Applications
Structure and Spectroscopic Analysis : The crystal structure of 1-indanone is stabilized by weak hydrogen bonds of the C–H⋯O and C–H⋯π type, as revealed through X-ray crystallography, vibrational analysis, and theoretical calculations (Ruiz et al., 2004).
Biological Activity : A comprehensive review of 1-indanones highlights their potent antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, anticancer properties, and applications in neurodegenerative diseases treatment and as effective insecticides, fungicides, and herbicides (Turek et al., 2017).
Synthesis Methods : 1-indanones have been synthesized via palladium catalysis in ethylene glycol, showcasing their potential pharmaceutical use (Ruan et al., 2011).
Transition-Metal-Catalyzed Annulations : Recent developments in transition-metal-catalyzed annulations for constructing the this compound core are significant, especially in photocatalytic cyclizations, which are useful in natural product synthesis and biologically relevant compounds (Das & Dutta, 2021).
Construction of Fused- and Spiro Frameworks : Recent advancements in cyclization involving this compound core for constructing fused- and spirocyclic frameworks have been demonstrated, offering stereoselective formation of polycyclic compounds (Das & Dutta, 2022).
Non-Conventional Synthesis Techniques : 1-Indanones have been prepared using non-conventional techniques like microwaves, high-intensity ultrasound, and Q-tube™ reactor, highlighting the efficient and green synthesis methods (Oliverio et al., 2014).
Thermostability Analysis : The thermostability of this compound was investigated, showing significant thermal decomposition at specific temperatures (Han-sen, 2009).
Phosphorescence Studies : The phosphorescence spectrum of this compound at 77 K in ethanol exhibits dual phosphorescence, indicating complex interactions (Nagamura et al., 1992).
Medicinal Chemistry Applications : Indanone is a key structure in medicinal chemistry, found in natural compounds and as intermediates in synthesizing various medicinally important molecules, including drugs like donepezil for Alzheimer's disease (Patil et al., 2017).
Electrocatalytic Synthesis : Electrocatalytic three-component annulation-halosulfonylation of 1,6-enynes for stereoselective synthesis of 1-indanones under environmentally benign conditions highlights a green approach to produce bioactive scaffolds (Zhang et al., 2020).
Mechanism of Action
Target of Action
1-Indanone is a prominent motif found in numerous natural products and pharmaceuticals . It has been widely used in medicine, agriculture, and natural product synthesis .
Mode of Action
It’s known that this compound and its derivatives interact with various biological targets to exert their effects . For instance, they have been used as antiviral and antibacterial agents, anticancer drugs, pharmaceuticals used in Alzheimer’s disease treatment, cardiovascular drugs, and more .
Biochemical Pathways
This compound is involved in various biochemical pathways due to its versatile reactivity . It’s used in the synthesis of various carbocyclic and heterocyclic skeletons . The commonly used reaction in this area is the Nazarov reaction, which employs α,β-unsaturated ketones as substrates and is carried out in the presence of Brønsted or Lewis acids .
Pharmacokinetics
Its easy accessibility suggests that it might have favorable bioavailability .
Result of Action
The result of this compound’s action is largely dependent on its specific derivative and the biological target it interacts with. For instance, some derivatives of this compound have shown potent antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer activities . They have also been used in the treatment of neurodegenerative diseases .
Safety and Hazards
1-Indanone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is harmful if swallowed . In case of skin contact, wash off immediately with plenty of water for at least 15 minutes . If inhaled, remove to fresh air . If ingested, rinse mouth with water and drink plenty of water afterwards .
Biochemical Analysis
Biochemical Properties
1-Indanone plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. One notable interaction is with the enzyme indanol dehydrogenase, which catalyzes the oxidation of this compound to indanol . This interaction is crucial for the metabolic processing of this compound in biological systems. Additionally, this compound has been shown to inhibit the attachment of tumor cells to concanavalin A-coated surfaces, indicating its potential role in modulating cell adhesion processes .
Cellular Effects
This compound has been observed to influence various cellular processes. In a study on autosomal dominant polycystic kidney disease (ADPKD), this compound was found to retard cyst development by stabilizing tubulin and down-regulating anterograde transport of cilia . This compound also inhibited cystic cell proliferation by reducing abnormally prolonged cilia length in cystic epithelial cells. Furthermore, this compound significantly down-regulated ciliary coordinated Wnt/β-catenin and Hedgehog signaling pathways, highlighting its impact on cell signaling and gene expression .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It promotes tubulin polymerization, which stabilizes microtubules and affects cellular transport processes . Additionally, this compound inhibits the expression of anterograde transport motor proteins KIF3A and IFT88, which are essential for ciliary function . These interactions lead to changes in gene expression and cellular signaling pathways, ultimately influencing cellular behavior and function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions and retains its biological activity over extended periods . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained inhibition of cystic cell proliferation and stabilization of tubulin, indicating its potential for long-term therapeutic applications .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. In neonatal kidney-specific Pkd1 knockout mice, this compound significantly slowed down kidney enlargement and cyst expansion at therapeutic doses . At higher doses, potential toxic or adverse effects may be observed, necessitating careful dosage optimization for therapeutic applications .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized by the enzyme indanol dehydrogenase, which converts it to indanol . This metabolic conversion is essential for the clearance and detoxification of this compound in biological systems. Additionally, this compound’s interaction with various enzymes and cofactors can influence metabolic flux and alter metabolite levels, impacting overall cellular metabolism .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization and accumulation in target tissues, where it exerts its biological effects . The transport and distribution of this compound are crucial for its therapeutic efficacy and bioavailability in biological systems.
Subcellular Localization
This compound’s subcellular localization plays a vital role in its activity and function. It is primarily localized in the cytoplasm, where it interacts with microtubules and other cellular components . Post-translational modifications and targeting signals may direct this compound to specific compartments or organelles, influencing its biological activity and therapeutic potential .
Properties
IUPAC Name |
2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNXSIUBBGPHDDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1058892 | |
Record name | 1H-Inden-1-one, 2,3-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1058892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white crystalline solid; [Alfa Aesar MSDS], Solid | |
Record name | 1-Indanone | |
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Record name | Indanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0059602 | |
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CAS No. |
83-33-0, 30286-23-8 | |
Record name | 1-Indanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83-33-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Indanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000083330 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Indenone, dihydro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030286238 | |
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Record name | 1-Indanone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2581 | |
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Record name | 1H-Inden-1-one, 2,3-dihydro- | |
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Record name | 1H-Inden-1-one, 2,3-dihydro- | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Indan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.337 | |
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Record name | 1-INDANONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V7021Y717I | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
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